Cas no 89202-81-3 (1H-Pyrazole-5-carboxamide, 1-methyl-N-phenyl-)

1H-Pyrazole-5-carboxamide, 1-methyl-N-phenyl- structure
89202-81-3 structure
Product Name:1H-Pyrazole-5-carboxamide, 1-methyl-N-phenyl-
CAS No:89202-81-3
MF:C11H11N3O
MW:201.224541902542
CID:609030
PubChem ID:19475591
Update Time:2025-04-19

1H-Pyrazole-5-carboxamide, 1-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 1-methyl-N-phenyl-
    • 2-methyl-N-phenylpyrazole-3-carboxamide
    • AKOS011322948
    • 89202-81-3
    • F5086-0380
    • DTXSID80598854
    • 1-methyl-N-phenyl-1H-pyrazole-5-carboxamide
    • E87567
    • Inchi: 1S/C11H11N3O/c1-14-10(7-8-12-14)11(15)13-9-5-3-2-4-6-9/h2-8H,1H3,(H,13,15)
    • InChI Key: GLAOUIUEZIDTOH-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=NN1C)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.090211983g/mol
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.9Ų
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